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Compound of Interest

Compound Name: 2-Benzoyloxazole

Cat. No.: B069182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and
identification data for 2-Benzoyloxazole. The information is intended to assist researchers and
professionals in handling this chemical compound safely and effectively in a laboratory or drug
development setting.

Chemical Identification

This section provides the fundamental identification details for 2-Benzoyloxazole.

Identifier Value

Chemical Name 2-Benzoyloxazole

CAS Number 174150-58-4[1]

Molecular Formula C10H7NO2[1]

Molecular Weight 173.17 g/mol [1]

Synonyms (Oxazol-2-yl)(phenyl)methanone

Safety Data
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The following tables summarize the available safety information for 2-Benzoyloxazole, based
on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4[2]
Skin Irritation Category 2[3]
Eye Irritation Category 2
Skin Sensitization Category 1
Specific Target Organ Toxicity, Single Exposure

] Category 3
(Respiratory system)

GHS Label Elements

Element Description
Pictogram
Signal Word Warning[4]

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes
skin irritation.[3] H317: May cause an allergic
skin reaction.[3] H319: Causes serious eye
irritation.[3] H335: May cause respiratory

irritation.[3]

Precautionary Statements

P280: Wear protective gloves/protective
clothing/eye protection/face protection.[3] P301
+ P312 + P330: IF SWALLOWED: Call a
POISON CENTER/doctor if you feel unwell.
Rinse mouth. P302 + P352: IF ON SKIN: Wash
with plenty of water.[3] P305 + P351 + P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]
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Quantitative Toxicity Data

No specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 2-Benzoyloxazole (CAS 174150-58-4) was identified in the publicly
available resources searched. The classification of "Acute Toxicity, Oral (Category 4)" is a
gualitative assessment based on available data.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Benzoyloxazole was not
readily available in the reviewed literature. General methods for the synthesis of 2-substituted
benzoxazoles are known and can likely be adapted for the preparation of this compound.
These methods often involve the condensation of a 2-aminophenol with a carboxylic acid or its
derivative. Researchers should consult the broader chemical literature on benzoxazole
synthesis for suitable procedures.

Visualized Safety Information

The following diagram provides a visual summary of the key hazard information for 2-
Benzoyloxazole.

Click to download full resolution via product page

Caption: GHS Hazard Summary for 2-Benzoyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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